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Compound of Interest

Compound Name: GSK1702934A

Cat. No.: B1672358 Get Quote

GSK1702934A Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability, handling, and use of

GSK1702934A.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for GSK1702934A?

A1: GSK1702934A is soluble in dimethyl sulfoxide (DMSO) and ethanol. For creating stock

solutions, high-purity, anhydrous DMSO is recommended.

Q2: How should I store the solid compound and stock solutions of GSK1702934A?

A2:

Solid Compound: Recommendations vary, with some sources suggesting storage at room

temperature, while others advise storing the powder at -20°C for up to three years.[1][2] For

long-term storage, -20°C is the more conservative and recommended approach.

Stock Solutions in DMSO: For optimal stability, stock solutions should be aliquoted into

single-use vials to avoid repeated freeze-thaw cycles and stored at -80°C (for up to 6

months) or -20°C (for up to 1-3 months).[2][3]
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Q3: What is the stability of GSK1702934A in DMSO at room temperature?

A3: While specific quantitative data for the stability of GSK1702934A in DMSO at room

temperature is not available, general studies on a large number of compounds provide

guidance. The probability of observing a compound in a 20-mM DMSO solution stored under

ambient conditions is approximately 92% after 3 months, 83% after 6 months, and 52% after

one year.[4] It is strongly recommended to store GSK1702934A stock solutions at -20°C or

-80°C to ensure compound integrity.

Q4: Can I store my diluted GSK1702934A working solution in aqueous buffer?

A4: Aqueous solutions of many small molecules are not stable for long periods. It is

recommended to prepare fresh aqueous working solutions from your DMSO stock solution just

before use and not to store them for longer than 24 hours.[3]

Q5: What is the mechanism of action of GSK1702934A?

A5: GSK1702934A is a potent and selective activator of the Transient Receptor Potential

Canonical (TRPC) channels, specifically TRPC3 and TRPC6.[1][5] It directly activates these

channels, bypassing the need for upstream signaling events like phospholipase C (PLC)

activation.[6]
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Issue Possible Cause Recommended Solution

Precipitate observed in thawed

DMSO stock solution.

The compound may have

come out of solution during

freezing. This can also be

exacerbated by the presence

of water in the DMSO.

Gently warm the vial to 37°C

and vortex or sonicate until the

precipitate is fully redissolved.

Ensure you are using

anhydrous DMSO for stock

preparation.

Inconsistent or no biological

activity observed in

experiments.

1. Compound degradation due

to improper storage. 2. Inactive

compound due to multiple

freeze-thaw cycles. 3. Incorrect

final concentration in the

assay.

1. Prepare a fresh stock

solution from solid

GSK1702934A. 2. Always

aliquot stock solutions into

single-use vials. 3. Verify all

dilution calculations and

ensure accurate pipetting.

Cell toxicity observed at higher

concentrations.

The final concentration of

DMSO in the cell culture

medium may be too high.

Ensure the final concentration

of DMSO in your assay is low

(typically ≤ 0.1% v/v) to avoid

solvent-induced toxicity. Run a

vehicle control (medium with

the same concentration of

DMSO) to assess solvent

effects.

Difficulty dissolving the

compound.

GSK1702934A may require

assistance to fully dissolve in

DMSO.

Use of an ultrasonic bath can

aid in the dissolution of

GSK1702934A in DMSO.[2]

Data Summary
Table 1: GSK1702934A Solubility and Storage Recommendations
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Parameter Details Source(s)

Solubility

DMSO: 100 mM (39.55

mg/mL) Ethanol: 100 mM

(39.55 mg/mL)

[1]

Storage (Solid)
Room Temperature or -20°C

(for up to 3 years)
[1][2]

Storage (DMSO Stock)
-80°C (up to 6 months) or

-20°C (up to 1-3 months)
[2][3]

Table 2: General Compound Stability in DMSO at Room Temperature

Storage Time Probability of Observing Compound

3 Months 92%

6 Months 83%

1 Year 52%

Data from a study on ~7200 compounds stored

as 20-mM solutions in DMSO under ambient

conditions.[4]

Experimental Protocols & Methodologies
Preparation of GSK1702934A Stock Solution

Materials:

GSK1702934A (solid powder)

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Procedure:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/12844442/
https://pubmed.ncbi.nlm.nih.gov/12844442/
https://www.benchchem.com/pdf/Long_term_stability_of_Neflamapimod_in_DMSO_and_other_solvents.pdf
https://www.benchchem.com/pdf/Long_term_stability_of_Neflamapimod_in_DMSO_and_other_solvents.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-Sulfoxide
https://www.researchgate.net/publication/10676296_The_Effect_of_Room-Temperature_Storage_on_the_Stability_of_Compounds_in_DMSO
https://www.benchchem.com/product/b1672358?utm_src=pdf-body
https://www.benchchem.com/product/b1672358?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Accurately weigh the desired amount of GSK1702934A.

Add the appropriate volume of anhydrous DMSO to achieve the desired stock

concentration (e.g., 10 mM or 100 mM).

Vortex or sonicate the solution until the compound is completely dissolved.

Aliquot the stock solution into single-use, tightly sealed vials to minimize freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C, protected from light.

In Vitro TRPC3/6 Activation Assay using HEK293 Cells
Cell Culture and Transfection:

Culture Human Embryonic Kidney (HEK293) cells in Dulbecco's Modified Eagle's Medium

(DMEM) supplemented with 10% fetal bovine serum, 1% penicillin/streptomycin, and 1%

glutamine at 37°C in a 5% CO₂ incubator.

Transfect HEK293 cells with plasmids encoding human TRPC3 or TRPC6 using a suitable

transfection reagent according to the manufacturer's protocol.

Perform experiments 24 to 48 hours post-transfection.

Calcium Imaging Assay:

Load the transfected cells with a calcium indicator dye (e.g., Fura-2 AM or Fluo-4 AM)

according to the dye manufacturer's protocol.

Acquire baseline fluorescence measurements.

Add the desired concentration of GSK1702934A (working solution diluted in a

physiological buffer) to the cells.

Measure the change in intracellular calcium concentration by monitoring the fluorescence

of the indicator dye.
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Electrophysiology (Whole-Cell Patch-Clamp):

Establish a whole-cell patch-clamp configuration on a transfected HEK293 cell.

Apply voltage ramps to record baseline currents.

Perfuse the cell with a solution containing GSK1702934A to measure the activation of

TRPC3/6 currents.

Visualizations
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Caption: Experimental workflow for in vitro assays using GSK1702934A.
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TRPC3/6 Signaling Pathway
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Caption: Simplified signaling pathway of TRPC3/6 activation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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